11-(4-hydroxy-3,5-dimethoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 6-(4-hydroxy-3,5-dimethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C23H26N2O4/c1-23(2)11-16-20(17(26)12-23)21(25-15-8-6-5-7-14(15)24-16)13-9-18(28-3)22(27)19(10-13)29-4/h5-10,21,24-25,27H,11-12H2,1-4H3
• InChI Key: HSSDNPOFLRIBPT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC(=C(C(=C4)OC)O)OC)C(=O)C1)C
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol
• CAS No.: 330952-33-5

Description

11-(4-hydroxy-3,5-dimethoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.
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Scientific Research Applications

Benzodiazepines and Analog Research Applications

Chemistry and Pharmacology : Benzodiazepines and their analogs have been extensively studied for their chemistry, pharmacology, and potential therapeutic applications. Research often focuses on understanding the molecular structure, binding mechanisms, and effects on the central nervous system. For instance, studies on benzodiazepine analogs like 25C-NBOMe highlight the importance of structural modifications to alter pharmacological profiles and therapeutic potential (Nikolaou et al., 2016).

Therapeutic Applications : The therapeutic applications of benzodiazepines include anxiety management, seizure control, and muscle relaxation. Advanced research explores novel analogs for enhanced efficacy with reduced side effects. For example, tizanidine, an alpha(2)-adrenoceptor agonist, demonstrates effectiveness in managing spasticity associated with neurological conditions, offering insights into alternative therapeutic pathways beyond traditional benzodiazepine action (Kamen et al., 2008).

Safety and Toxicology : Understanding the safety profile and toxicological impacts of benzodiazepines and their analogs is crucial. Research encompasses studying adverse effects, potential for abuse, and interactions with other substances. The toxicology of new psychoactive substances (NPS), including benzodiazepine analogs, remains a significant area of study, with implications for public health and regulatory policies (Schifano et al., 2021).